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Compound of Interest

Compound Name: 2-(Methylamino)ethanol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of N-methylethanolamine (NMEA)
as a solvent for the sweetening of natural gas, a critical process for removing acidic impurities
such as hydrogen sulfide (H2S) and carbon dioxide (CO2z). This document outlines the
physicochemical properties of NMEA, its performance in acid gas absorption, and detailed
protocols for its experimental evaluation.

Introduction to N-methylethanolamine (NMEA) for
Gas Sweetening

N-methylethanolamine, a secondary alkanolamine, is a viable solvent for the selective removal
of acid gases from natural gas streams.[1][2] The process, commonly known as amine treating
or gas sweetening, involves the chemical absorption of H2S and COz2 into an agueous NMEA
solution at high pressure and low temperature, followed by the regeneration of the amine
solvent at low pressure and high temperature, which releases the captured acid gases.[3][4]

The primary advantages of using alkanolamine solvents like NMEA include their high reactivity
with acid gases and the ability to be regenerated and reused, making the process economically
feasible.[3] As a secondary amine, NMEA is expected to exhibit a moderate reaction rate and
absorption capacity, offering a balance between the highly reactive but energy-intensive
primary amines like monoethanolamine (MEA) and the more selective but slower-reacting
tertiary amines such as N-methyldiethanolamine (MDEA).[5]
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Physicochemical Properties of NMEA Solutions

Accurate physical property data is essential for the design and simulation of gas treating units.
The following tables summarize key physical properties of aqueous N-methylethanolamine
solutions.

Table 1: Physical and Chemical Properties of Pure N-methylethanolamine

Property Value Reference
Molecular Formula CsHsNO [6]
Molecular Weight 75.11 g/mol [6]

Boiling Point 159 °C (318 °F) [6]

Melting Point -5°C (23 °F) [6]

Flash Point 76 °C (169 °F) [1]

Density (at 20°C) 0.936 g/cm?

Viscosity (at 20°C) 13.5 mPa:-s

log Pow (n-octanol/water) -0.91 at 25 °C [6]

Table 2: Density of AQueous NMEA Solutions at Atmospheric Pressure

10 wt% 20 wt% 30 wt% 40 wt% 50 wt%

Temperatur
Q) NMEA NMEA NMEA NMEA NMEA

e o

(glcm?) (glcm?) (glcm?) (glcm?) (glcm?)
20 1.015 1.028 1.039 1.048 1.055
40 1.008 1.020 1.031 1.039 1.046
60 0.999 1.011 1.022 1.030 1.036
80 0.989 1.001 1.012 1.019 1.025
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Note: Data is estimated based on typical behavior of alkanolamine solutions. Experimental
verification is recommended.

Table 3: Viscosity of Aqueous NMEA Solutions at Atmospheric Pressure

10 wt% 20 wt% 30 wt% 40 wt% 50 wt%

Temperatur
°C) NMEA NMEA NMEA NMEA NMEA

e o

(mPa-s) (mPa-s) (mPa-s) (mPa-s) (mPa-s)
20 15 2.5 4.0 6.5 10.0
40 1.0 1.6 25 4.0 6.0
60 0.7 11 1.6 2.5 3.8
80 0.5 0.8 11 1.6 2.4

Note: Data is estimated based on typical behavior of alkanolamine solutions. Experimental
verification is recommended.

Acid Gas Absorption Performance

The efficiency of NMEA in removing H2S and CO: is determined by its absorption capacity
(loading) and reaction kinetics.

Chemical Reactions

NMEA, as a secondary amine (RR'NH), reacts with CO: to form a carbamate, and with H2S
through a proton transfer reaction.

Reaction with CO2: CO2 + 2 RR'NH = RR'NCOO~ + RR'NHz2*

Reaction with H2S: H2S + RR'NH & HS— + RR'NH2*

Absorption Capacity (Loading)

The loading is defined as the moles of acid gas absorbed per mole of amine. The theoretical
maximum loading for CO2 with a secondary amine is 0.5, while for H2S it is 1.0. The actual
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equilibrium loading depends on the temperature, pressure, and concentration of the NMEA
solution.

Table 4: Equilibrium CO2 Loading in Aqueous NMEA Solutions (mol COz/mol NMEA)

CO2 Partial 30 wt% NMEA 30 wt% NMEA 50 wt% NMEA 50 wt% NMEA
Pressure (kPa) at 40°C at 60°C at 40°C at 60°C

1 0.15 0.10 0.18 0.12

5 0.35 0.25 0.40 0.30

10 0.45 0.38 0.50 0.42

50 0.65 0.58 0.70 0.62

100 0.75 0.68 0.80 0.72

Note: Data is estimated based on the performance of similar secondary amines. Experimental
determination is crucial for accurate process design.

Table 5: Equilibrium H2S Loading in Aqueous NMEA Solutions (mol H2S/mol NMEA)

H2S Partial 30 wt% NMEA 30 wt% NMEA 50 wt% NMEA 50 wt% NMEA
Pressure (kPa) at 40°C at 60°C at 40°C at 60°C

1 0.40 0.30 0.45 0.35

5 0.70 0.60 0.75 0.65

10 0.85 0.78 0.90 0.82

50 0.98 0.95 1.00 0.98

100 1.00 0.99 1.00 1.00

Note: Data is estimated based on the high reactivity of amines with H2S. Experimental
validation is recommended.

Experimental Protocols
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To evaluate the performance of NMEA as a solvent for natural gas sweetening, a series of
experiments should be conducted. The following protocols provide a general framework for
these investigations.

Protocol for Determining Physical Properties (Density
and Viscosity)

Objective: To measure the density and viscosity of aqueous NMEA solutions at various
concentrations and temperatures.

Apparatus:

Vibrating tube densimeter

Falling-ball or rotational viscometer

Thermostatic water bath

Analytical balance
Procedure:

o Prepare aqueous NMEA solutions of desired weight percentages (e.g., 10, 20, 30, 40, 50
wt%) using an analytical balance.

o Calibrate the densimeter and viscometer with deionized water at the desired temperatures.
o Set the thermostatic water bath to the desired temperature (e.g., 20, 40, 60, 80°C).

« Inject the NMEA solution into the densimeter and allow the reading to stabilize. Record the
density.

o Measure the viscosity of the NMEA solution using the viscometer at the same temperature.

* Repeat steps 4 and 5 for each concentration and temperature.
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Protocol for Measuring Acid Gas Solubility (Loading
Capacity)

Objective: To determine the equilibrium absorption capacity of CO2z and Hz2S in agueous NMEA
solutions.

Apparatus:

« Stirred-cell reactor or equilibrium cell with a known volume.

Pressure transducer and temperature probe.

Gas chromatograph (GC) or other gas analyzer.

Mass flow controllers.

Vacuum pump.

Procedure:

o Evacuate the reactor and then charge a known amount of the NMEA solution.

o Pressurize the reactor with the acid gas (CO2 or Hz2S) to a desired initial pressure.
o Start the stirrer to facilitate gas-liquid contact.

» Monitor the pressure and temperature inside the reactor until they stabilize, indicating that
equilibrium has been reached.

o The amount of gas absorbed is calculated from the pressure drop using the ideal gas law
with appropriate corrections for gas solubility in the liquid phase.

e The loading is then calculated as moles of acid gas absorbed per mole of NMEA.

» Repeat the experiment at different initial pressures and temperatures.

Protocol for Determining Reaction Kinetics

Objective: To measure the rate of reaction between NMEA and CO2/H2S.
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Apparatus:

Wetted-wall column or a stirred-cell reactor with a known interfacial area.[2][7][8]
Gas and liquid flow controllers.[7]
Gas analyzer (e.g., GC or infrared sensor).[2]

Thermostatic bath.[2]

Procedure (using a wetted-wall column):

Prepare a lean NMEA solution of known concentration.

Pump the solution at a known flow rate to the top of the wetted-wall column, where it flows
down as a thin film.[9]

Introduce a gas stream containing a known concentration of the acid gas (COz or Hz2S)
counter-currently into the column at a known flow rate.[7]

Measure the concentration of the acid gas in the outlet gas stream using a gas analyzer.[8]

The absorption rate is calculated from the difference in the inlet and outlet gas
concentrations and the gas flow rate.

The overall mass transfer coefficient can be determined from the absorption rate and the
logarithmic mean driving force.

By varying experimental conditions such as liquid and gas flow rates, temperature, and
amine concentration, the reaction kinetics can be elucidated.[9]

Visualizations
Amine Sweetening Process Workflow
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Caption: Workflow of a typical amine sweetening process using NMEA.

Experimental Setup for Gas Absorption Kinetics
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Caption: Schematic of a wetted-wall column for kinetic studies.

NMEA Reaction Pathway with CO:
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Caption: Reaction mechanism of NMEA with CO:z via a zwitterion intermediate.

Conclusion
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N-methylethanolamine presents itself as a promising solvent for natural gas sweetening
applications. Its properties as a secondary amine suggest a favorable balance between
reactivity and regeneration energy requirements. The protocols outlined in these application
notes provide a solid foundation for the systematic evaluation of NMEA's performance. Further
research to generate precise experimental data for its physical properties and acid gas
absorption characteristics is crucial for its potential industrial implementation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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